Cas no 857221-96-6 (2-(4-Aminophenoxy)-3-pyridinamine)
857221-96-6 structure
Product Name:2-(4-Aminophenoxy)-3-pyridinamine
CAS No:857221-96-6
MF:C11H11N3O
MW:201.224541902542
CID:717687
Update Time:2023-08-03
2-(4-Aminophenoxy)-3-pyridinamine Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinamine,2-(4-aminophenoxy)-
- Pyridine, 3-amino-2-[p-aminophenoxy]- (5CI)
- 2-(4-Aminophenoxy)-3-pyridinamine
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- Inchi: 1S/C11H11N3O/c12-8-3-5-9(6-4-8)15-11-10(13)2-1-7-14-11/h1-7H,12-13H2
- InChI Key: UOAGQJDBAOUCOR-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=CN=1)N)C1C=CC(=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Topological Polar Surface Area: 74.2
2-(4-Aminophenoxy)-3-pyridinamine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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